3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol

• IUPAC Name: 3-[[1-[2-(azocan-1-yl)-4-methylpyrimidin-5-yl]ethylamino]methyl]phenol
• InChI: InChI=1S/C21H30N4O/c1-16(22-14-18-9-8-10-19(26)13-18)20-15-23-21(24-17(20)2)25-11-6-4-3-5-7-12-25/h8-10,13,15-16,22,26H,3-7,11-12,14H2,1-2H3
• InChI Key: JATYSRZPGPQCQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NCC2=CC(=CC=C2)O)N3CCCCCCC3
• Molecular Formula: C21H30N4O
• Molecular Weight: 354.5 g/mol

Description

3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol, also known as AMPEP, is a compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol is not fully understood, but it is believed to act as an agonist for certain receptors in the body, including the muscarinic acetylcholine receptor and the alpha-1 adrenergic receptor. This can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol has been found to have various biochemical and physiological effects. It can enhance the release of acetylcholine in the brain, which can improve cognitive function. It can also inhibit the growth of cancer cells, potentially leading to its use in cancer research. Additionally, it can cause vasoconstriction, which can be useful in certain medical conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol in lab experiments is its potential use in various scientific research applications. However, there are also limitations to its use. For example, its mechanism of action is not fully understood, which can make it difficult to interpret results. Additionally, its synthesis method can be complex and time-consuming, which can limit its availability.

Future Directions

For research on 3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol include investigating its mechanism of action and exploring its use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol involves the reaction of 2-(1-azocanyl)-4-methyl-5-pyrimidinyl with 1-(3-aminopropyl)-4-(2-hydroxyphenyl) piperazine in the presence of a catalyst. The resulting product is then purified through various techniques such as chromatography and recrystallization.

Scientific Research Applications

3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol has been studied for its potential use in various scientific research applications. One study found that 3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol can inhibit the growth of cancer cells in vitro, suggesting its potential use in cancer research. Another study found that 3-[({1-[2-(1-azocanyl)-4-methyl-5-pyrimidinyl]ethyl}amino)methyl]phenol can enhance the release of acetylcholine in the brain, potentially leading to its use in the treatment of Alzheimer's disease.